Cas no 940495-04-5 (2-({3-(Isopropylamino)carbonylanilino}carbonyl)-cyclohexanecarboxylic Acid)

• Product Name: 2-({3-(Isopropylamino)carbonylanilino}carbonyl)-cyclohexanecarboxylic Acid
• CAS No: 940495-04-5
• MF: C₁₈H₂₄N₂O₄
• MW: 332.394165039063
• CID: 1071904
• PubChem ID: 17197410
• Update Time: 2025-05-04

2-({3-(Isopropylamino)carbonylanilino}carbonyl)-cyclohexanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-({3-[(Isopropylamino)carbonyl]anilino}carbonyl)-cyclohexanecarboxylic acid
• AKOS000319796
• AN-329/43448905
• 2-((3-(Isopropylcarbamoyl)phenyl)carbamoyl)cyclohexanecarboxylicacid
• 2-({3-[(isopropylamino)carbonyl]anilino}carbonyl)cyclohexanecarboxylic acid
• 2-[[3-(propan-2-ylcarbamoyl)phenyl]carbamoyl]cyclohexane-1-carboxylic acid
• SB83491
• 2-((3-(Isopropylcarbamoyl)phenyl)carbamoyl)cyclohexanecarboxylic acid
• 940495-04-5
• 2-((3-(Isopropylcarbamoyl)phenyl)carbamoyl)cyclohexane-1-carboxylic acid
• AKOS024267014
• CS-0321698
• 2-{[3-(propan-2-ylcarbamoyl)phenyl]carbamoyl}cyclohexanecarboxylic acid
• 2-{[3-(isopropylcarbamoyl)phenyl]carbamoyl}cyclohexane-1-carboxylic acid
• STL068010
• 2-({3-(Isopropylamino)carbonylanilino}carbonyl)-cyclohexanecarboxylic Acid

• MDL： MFCD09437502
• Inchi： 1S/C18H24N2O4/c1-11(2)19-16(21)12-6-5-7-13(10-12)20-17(22)14-8-3-4-9-15(14)18(23)24/h5-7,10-11,14-15H,3-4,8-9H2,1-2H3,(H,19,21)(H,20,22)(H,23,24)
• InChI Key： PHJYSWLLPKZPMZ-UHFFFAOYSA-N
• SMILES： OC(C1CCCCC1C(NC1C=CC=C(C(NC(C)C)=O)C=1)=O)=O

Computed Properties

• Exact Mass: 332.17360725g/mol
• Monoisotopic Mass: 332.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 95.5Ų

2-({3-(Isopropylamino)carbonylanilino}carbonyl)-cyclohexanecarboxylic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-({3-(Isopropylamino)carbonylanilino}carbonyl)-cyclohexanecarboxylic Acid

2-({3-(Isopropylamino)carbonylanilino}carbonyl)-cyclohexanecarboxylic Acid

The compound 2-({3-(Isopropylamino)carbonylanilino}carbonyl)-cyclohexanecarboxylic Acid (CAS No: 940495-04-5) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of carboxylic acids, featuring a complex structure that includes a cyclohexane ring, an anilide group, and an isopropylamino substituent. Its unique molecular architecture makes it a subject of interest in both academic research and commercial development.

Recent studies have highlighted the importance of cyclohexanecarboxylic acids in drug design, particularly in the development of bioactive compounds with potential therapeutic applications. The presence of the isopropylamino group in this molecule adds to its versatility, as such groups are known to enhance bioavailability and pharmacokinetic properties. Researchers have explored the anilide moiety in this compound for its role in modulating biological activities, including anti-inflammatory and antioxidant effects.

The synthesis of 2-({3-(Isopropylamino)carbonylanilino}carbonyl)-cyclohexanecarboxylic Acid involves a multi-step process that combines principles from organic chemistry and catalysis. The reaction sequence typically includes nucleophilic substitution, condensation reactions, and acid-catalyzed cyclizations. These steps are optimized to ensure high yield and purity, making the compound suitable for both laboratory research and large-scale production.

In terms of applications, this compound has shown promise in the field of pharmaceuticals, where it serves as a precursor for more complex molecules with therapeutic potential. Additionally, its structural features make it a valuable component in the synthesis of advanced materials, such as polymers and coatings, which require high thermal stability and mechanical strength.

Recent advancements in computational chemistry have enabled researchers to model the electronic properties of cyclohexanecarboxylic acids with unprecedented accuracy. These models have provided insights into the compound's reactivity under various conditions, facilitating its use in novel chemical transformations.

The environmental impact of this compound is another area of active research. Studies have shown that its degradation pathways under aerobic conditions are efficient, suggesting that it poses minimal risk to ecosystems when properly managed. This aligns with growing industry trends toward sustainable chemistry practices.

In conclusion, 2-({3-(Isopropylamino)carbonylanilino}carbonyl)-cyclohexanecarboxylic Acid (CAS No: 940495-04-5) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and favorable chemical properties make it an invaluable tool for researchers and developers alike.